Cas no 58191-81-4 (4-Hexenal,5-methyl-2-(1-methylethyl)-)

• Product Name: 4-Hexenal,5-methyl-2-(1-methylethyl)-
• CAS No: 58191-81-4
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 371702
• PubChem ID: 93979
• Update Time: 2025-04-19

4-Hexenal,5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexenal,5-methyl-2-(1-methylethyl)-
• 2-isopropyl-5-methylhex-4-enal
• 5-Methyl-2-(1-methylethyl)hex-4-en-1-al
• 5-methyl-2-(propan-2-yl)hex-4-enal
• 58191-81-4
• NS00052996
• DTXSID90275922
• EINECS 261-159-1
• 5989-36-6
• SCHEMBL16668898
• 4-Hexenal, 5-methyl-2-(1-methylethyl)-
• DTXSID10866679

• Inchi： 1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h5,7,9-10H,6H2,1-4H3
• InChI Key： QGWHBDAFRDCSBJ-UHFFFAOYSA-N
• SMILES： O=CC(C/C=C(\C)/C)C(C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.833
• Boiling Point: 204.8°C at 760 mmHg
• Flash Point: 72.7°C
• Refractive Index: 1.435
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids